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Compound of Interest

Compound Name: Fipravirimat dihydrochloride

Cat. No.: B11927714 Get Quote

Essential safety protocols and logistical plans for the handling and disposal of Fipravirimat
dihydrochloride, a potent HIV-1 inhibitor, are critical for ensuring a safe laboratory

environment. This guide provides procedural, step-by-step instructions for researchers,

scientists, and drug development professionals. The information is based on the available

safety data for the parent compound, Fipravirimat, and should be considered broadly

applicable to the dihydrochloride salt form.

Hazard Identification and Safety Recommendations
Fipravirimat is classified as harmful if swallowed and very toxic to aquatic life with long-lasting

effects.[1] Therefore, stringent adherence to safety protocols is mandatory to minimize

exposure and prevent environmental contamination.
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Hazard Classification GHS Pictogram Precautionary Statements

Acute toxicity, Oral (Category

4)
GHS07

P264: Wash skin thoroughly

after handling.[1] P270: Do not

eat, drink or smoke when using

this product.[1] P301 + P312:

IF SWALLOWED: Call a

POISON CENTER or

doctor/physician if you feel

unwell.[1] P330: Rinse mouth.

[1]

Acute aquatic toxicity

(Category 1)
GHS09

P273: Avoid release to the

environment.[1] P391: Collect

spillage.[1]

Chronic aquatic toxicity

(Category 1)
GHS09

P501: Dispose of

contents/container to an

approved waste disposal plant.

[1]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against exposure. The selection of

appropriate PPE should be based on a thorough risk assessment of the specific procedures

being performed.
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PPE Level Equipment Purpose

Standard Laboratory Attire Safety glasses, Lab coat
Basic protection from splashes

and particulates.

Enhanced Protection

Chemical splash goggles,

Chemical-resistant gloves

(e.g., nitrile)

Protection against direct eye

and skin contact.

Procedures with Aerosolization

Potential

Full-face shield, Double

gloves, Disposable gown

Added protection for face and

to prevent contamination of

personal clothing. Use within a

certified chemical fume hood

or biological safety cabinet.[2]

Spill Cleanup

Air-purifying respirator (if high

dust/aerosol levels), Chemical-

resistant boots and coveralls

To be used in the event of a

significant spill, providing

respiratory and full-body

protection.

Experimental Workflow for Safe Handling
The following workflow outlines the key steps for safely handling Fipravirimat dihydrochloride
from receipt to disposal. Adherence to this workflow will minimize the risk of exposure and

contamination.

Preparation Experimentation Post-Experiment

Receipt and Storage
(-20°C or -80°C) Conduct Risk Assessment Don Appropriate PPE Weighing

(in ventilated enclosure) Dissolution Perform Experiment
(in fume hood/BSC) Decontaminate Work Area Doff PPE Segregate Waste Dispose of Waste

Click to download full resolution via product page

Caption: Workflow for Handling Fipravirimat Dihydrochloride.

Step-by-Step Handling Procedures
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1. Preparation and Planning:

Storage: Upon receipt, store Fipravirimat dihydrochloride at -20°C for the powder form or

-80°C when in solvent.[1] Keep the container tightly sealed and protected from light and

moisture.[3][4]

Risk Assessment: Before beginning any work, conduct a thorough risk assessment for the

planned experiment. Identify potential hazards, exposure routes, and necessary control

measures.

Fume Hood/BSC: All manipulations of Fipravirimat dihydrochloride powder and solutions

should be performed in a certified chemical fume hood or a Class II Biosafety Cabinet (BSC)

to avoid inhalation of dust or aerosols.[1][2]

2. Weighing and Solution Preparation:

Don PPE: At a minimum, wear a lab coat, safety glasses, and chemical-resistant gloves. For

procedures with a higher risk of aerosolization, consider additional PPE as outlined in the

table above.

Weighing: Carefully weigh the required amount of Fipravirimat dihydrochloride in a

ventilated enclosure.

Dissolution: Add the appropriate solvent to the powder. Ensure the container is sealed before

mixing to prevent spills and aerosol generation.

3. Experimental Procedures:

Containment: Conduct all experimental procedures involving Fipravirimat dihydrochloride
within a chemical fume hood or BSC.

Spill Kit: Ensure a spill kit appropriate for chemical spills is readily accessible.

4. Decontamination and Waste Disposal:

Decontamination: After completing the experiment, decontaminate all surfaces and

equipment that may have come into contact with the compound. Use an appropriate cleaning

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b11927714?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC48099.html
https://www.medchemexpress.com/fipravirimat-dihydrochloride.html
https://www.invivochem.com/Fipravirimat-dihydrochloride-GSK3640254-dihydrochloride.html
https://www.benchchem.com/product/b11927714?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC48099.html
https://www.gerpac.eu/personal-protective-equipment-for-preparing-toxic-drugs
https://www.benchchem.com/product/b11927714?utm_src=pdf-body
https://www.benchchem.com/product/b11927714?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11927714?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


agent as determined by your institution's safety protocols.

Doffing PPE: Remove PPE in a designated area, taking care to avoid self-contamination.

Dispose of disposable PPE as chemical waste.

Waste Segregation: Segregate all waste contaminated with Fipravirimat dihydrochloride
into clearly labeled, sealed containers. This includes pipette tips, tubes, and any

contaminated disposables.

Disposal: Dispose of all chemical waste through your institution's approved hazardous waste

disposal program.[1] Do not dispose of Fipravirimat dihydrochloride or its waste down the

drain, as it is very toxic to aquatic life.[1]

Emergency Procedures
Spill Response:

Evacuate: Evacuate the immediate area of the spill.

Alert: Notify your supervisor and institutional safety office.

Secure: Secure the area to prevent entry.

Cleanup: Only trained personnel with appropriate PPE should clean up the spill. Use a

chemical spill kit and follow your institution's established procedures.

First Aid:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water for at least 15 minutes. Seek medical attention if irritation persists.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.
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Ingestion: If swallowed, rinse mouth with water. Do not induce vomiting. Seek immediate

medical attention and provide the safety data sheet to the medical personnel.[1]

Logical Relationship of Safety Measures
The following diagram illustrates the hierarchical approach to mitigating risks associated with

handling potent compounds like Fipravirimat dihydrochloride.

Hierarchy of Controls

Elimination/Substitution

Engineering Controls
(Fume Hood, BSC)

Administrative Controls
(SOPs, Training)

Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Click to download full resolution via product page

Caption: Hierarchy of Controls for Chemical Safety.

By implementing these safety and logistical measures, researchers can confidently and safely

handle Fipravirimat dihydrochloride, fostering a secure and productive research

environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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